molecular formula C15H13BN2O2 B8400951 1-o-Tolylphthalazin-6-ylboronic acid

1-o-Tolylphthalazin-6-ylboronic acid

Cat. No.: B8400951
M. Wt: 264.09 g/mol
InChI Key: GQOCQLJIAWGKFT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-o-Tolylphthalazin-6-ylboronic acid is a useful research compound. Its molecular formula is C15H13BN2O2 and its molecular weight is 264.09 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H13BN2O2

Molecular Weight

264.09 g/mol

IUPAC Name

[1-(2-methylphenyl)phthalazin-6-yl]boronic acid

InChI

InChI=1S/C15H13BN2O2/c1-10-4-2-3-5-13(10)15-14-7-6-12(16(19)20)8-11(14)9-17-18-15/h2-9,19-20H,1H3

InChI Key

GQOCQLJIAWGKFT-UHFFFAOYSA-N

Canonical SMILES

B(C1=CC2=CN=NC(=C2C=C1)C3=CC=CC=C3C)(O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a sealed glass tube, a mixture of 6-chloro-1-o-tolylphthalazine (127 mg, 0.50 mmol), bis(pinacolato)diboron (146 mg, 0.57 mmol), potassium acetate (98 mg, 1.0 mmol), tris(dibenzylideneacetone)dipalladium (18 mg, 20 μmol) and tricyclohexylphosphine (11 mg, 40 μmol) in 1,4-dioxane (2 mL) was heated in a Personal Chemistry microwave at 125° C. for 30 min. The reaction mixture was filtered through a pad of Celite, and rinsed with ethyl acetate (5 mL). The filtrate was concentrated, then treated with 2 N aq. HCl (2 mL), and extracted with hexanes (5 mL). The acidic layer was diluted with 1 mL of DMSO and put on a reversed phase HPLC (5-90% [0.1% TFA in acetonitrile] in [0.1% TFA in water]) to provide 1-o-tolylphthalazin-6-ylboronic acid as a white fluffy solid. MS (ESI, pos. ion.) m/z: 255 (M+1).
Quantity
127 mg
Type
reactant
Reaction Step One
Quantity
146 mg
Type
reactant
Reaction Step One
Name
potassium acetate
Quantity
98 mg
Type
reactant
Reaction Step One
Quantity
11 mg
Type
reactant
Reaction Step One
Quantity
2 mL
Type
solvent
Reaction Step One
Quantity
18 mg
Type
catalyst
Reaction Step One

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